(4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride

• IUPAC Name: 5,7-dihydro-4H-thieno[2,3-c]pyran-3-ylmethanamine;hydrochloride
• InChI: InChI=1S/C8H11NOS.ClH/c9-3-6-5-11-8-4-10-2-1-7(6)8;/h5H,1-4,9H2;1H
• InChI Key: XFMONRXJZJHKMN-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1C(=CS2)CN.Cl
• Molecular Formula: C8H12ClNOS
• Molecular Weight: 205.71 g/mol
• CAS No.: 2098122-84-8

Description

“(4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C9H13NOS. It has an average mass of 183.271 Da and a monoisotopic mass of 183.071777 Da. This compound is also known by the names “1-[(7S)-4,7-Dihydro-5H-thieno[2,3-c]pyran-7-yl]-N-methylmethanamine” and "SEP-363856".

Synthesis Analysis

The synthesis of related compounds involves nucleophilic substitution of the chloro derivative with morpholine in a mixture of ethanol/isopropanol (1:1) and TEA as base.

Molecular Structure Analysis

The molecular structure of this compound has been determined by X-ray diffraction. The compound has one defined stereocentre.

Physical and Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 291.9±30.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C. It has an enthalpy of vaporization of 53.1±3.0 kJ/mol and a flash point of 130.4±24.6 °C. The compound has a molar refractivity of 51.3±0.3 cm3 and a molar volume of 163.2±3.0 cm3.

Scientific Research Applications

Scaffold for Drug Discovery

Hexahydro-2H-thieno[2,3-c]pyrrole, a related compound, is proposed as a low molecular weight polar scaffold for constructing compound libraries in drug discovery. Its practical syntheses and conformational properties have been explored, demonstrating potential in generating libraries of 3D-shaped molecules (Yarmolchuk et al., 2011).

Enhanced Conductivity in Organic Devices

Dopamine hydrochloride, another similar compound, is used to dope Poly(3,4‐ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS), enhancing its work function and conductivity. This doping technique significantly improves the performance of organic solar cells and demonstrates the potential for amino derivatives in organic electronic devices (Zeng et al., 2020).

Heterocyclic Compound Synthesis

The synthesis of novel heterocyclic fused pyrimidin-4-one derivatives from imino-1,2,3-dithiazoles extends the potential applications of 4,5-dichloro-1,2,3-dithiazolium chloride chemistry. This research explores new avenues in synthesizing pyrazoloand pyridofused pyrimidinones (Pereira et al., 2017).

Photocytotoxicity in Red Light

Iron(III) complexes with catecholates, including phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, exhibit photocytotoxic properties in red light. These complexes show potential for cellular imaging and are promising for inducing apoptosis in cancer cells via the generation of reactive oxygen species under red light exposure (Basu et al., 2014).

Corrosion Inhibition

Pyranopyrazole derivatives, including similar compounds, are effective as corrosion inhibitors for mild steel in acidic solutions. Their efficiency as inhibitors is revealed through gravimetric, electrochemical, and DFT studies, showing potential for application in protecting metal surfaces (Yadav et al., 2016).

Future Directions

The future directions for research on this compound could involve further investigation into its potential as a drug target in diabetes, given the promising results of studies on similar compounds. Additionally, more research could be done to explore the chemical reactions involving this compound.